Cas no 86520-54-9 (β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy-)

• Product Name: β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy-
• CAS No: 86520-54-9
• MF: C₁₄H₂₆N₄O₈
• MW: 378.378243923187
• MDL: MFCD21363174
• CID: 4465340
• PubChem ID: 329824988
• Update Time: 2025-05-24

β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy-
• (8-Azido-3,6-dioxaoctyl) 2-acetamido-2-deoxy-β-D-glucopyranoside
• 2-{2-[2-azidoethoxy]ethoxy}ethyl 2-acetamido-2-deoxy-β-D-glucopyranoside
• Β-GLCNAC-PEG3-AZIDE (O-LINK)
• beta-GlcNAc-PEG3-Azide >=95%
• N-[(2R,3R,4R,5S,6R)-2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl]acetamide
• 1-O-(2-(2-(2-Azidoethoxy)ethoxy)ethoxy)-2-acetamido-2deoxy-beta-D-glucopyranoside
• MFCD21363174
• 86520-54-9

• MDL： MFCD21363174
• Inchi： 1S/C14H26N4O8/c1-9(20)17-11-13(22)12(21)10(8-19)26-14(11)25-7-6-24-5-4-23-3-2-16-18-15/h10-14,19,21-22H,2-8H2,1H3,(H,17,20)/t10-,11-,12-,13-,14-/m1/s1
• InChI Key： FLYIOTWDNWJXHY-DHGKCCLASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OCCOCCOCCN=[N+]=[N-]

Computed Properties

• Exact Mass: 378.17506380g/mol
• Monoisotopic Mass: 378.17506380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 12
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 141Ų

β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy- Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy-

Comprehensive Overview of β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy- (CAS No. 86520-54-9)

The compound β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy- (CAS No. 86520-54-9) is a sophisticated carbohydrate derivative with significant applications in biochemical research and pharmaceutical development. Its unique structure, featuring an azidoethoxy linker and an acetylamino group, makes it a valuable tool for glycosylation studies, click chemistry, and drug delivery systems. Researchers are increasingly exploring its potential in targeted therapy and bioconjugation, aligning with the growing demand for precision medicine.

One of the most compelling aspects of this compound is its role in click chemistry, a technique widely used in biomolecular labeling and protein engineering. The azido group in its structure enables efficient Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a reaction pivotal for creating stable molecular linkages. This property has sparked interest in fields like cancer research, where bioconjugation techniques are critical for developing antibody-drug conjugates (ADCs) and other targeted therapeutics.

In addition to its biochemical applications, β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy- is also studied for its potential in glycobiology. The compound’s glucopyranoside backbone mimics natural carbohydrates, making it useful for probing glycan-protein interactions. This is particularly relevant in immunology and vaccine development, where understanding carbohydrate-mediated immune responses is a hot topic. Recent studies have highlighted its utility in designing glycan-based vaccines against pathogens like influenza and SARS-CoV-2.

Another area of interest is the compound’s application in drug delivery. The polyethylene glycol (PEG)-like segment in its structure enhances solubility and biocompatibility, traits highly sought after in nanomedicine. Researchers are investigating its use in nanoparticle functionalization to improve tumor targeting and reduce off-target effects. This aligns with the broader trend of personalized medicine, where smart drug carriers are engineered to deliver therapeutics with high precision.

From a synthetic chemistry perspective, the compound’s modular design allows for versatile modifications. The azido and acetylamino groups serve as handles for further functionalization, enabling the creation of customized glycoconjugates. This flexibility is crucial for high-throughput screening and combinatorial chemistry, accelerating the discovery of new bioactive molecules. As such, it has become a staple in chemical biology labs worldwide.

Given its multifaceted applications, β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy- is a subject of frequent queries in scientific databases. Common search terms include "click chemistry reagents," "glycosylation tools," and "azide-functionalized carbohydrates." These keywords reflect the compound’s relevance in cutting-edge research, from biopharmaceuticals to diagnostic probes. Its CAS No. 86520-54-9 is often used to locate technical data, underscoring its importance in commercial and academic settings.

In summary, β-D-Glucopyranoside, 2-[2-(2-azidoethoxy)ethoxy]ethyl 2-(acetylamino)-2-deoxy- is a versatile and indispensable tool in modern science. Its integration into click chemistry, glycobiology, and drug delivery highlights its broad utility. As research continues to uncover new applications, this compound will likely remain at the forefront of biochemical innovation, addressing some of the most pressing challenges in healthcare and biotechnology.